Cas no 103987-98-0 (4H-1-Benzopyran-4-one, 7-ethyl-)

• Product Name: 4H-1-Benzopyran-4-one, 7-ethyl-
• CAS No: 103987-98-0
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 838196
• Update Time: 2023-11-19

4H-1-Benzopyran-4-one, 7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-ethyl-
• CID 119082089

• Inchi： 1S/C11H10O2/c1-2-8-3-4-9-10(12)5-6-13-11(9)7-8/h3-7H,2H2,1H3
• InChI Key： WYVGVEVBPABSMT-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC(=CC1=2)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3